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Compound of Interest

Compound Name: Albafuran A

Cat. No.: B1234894 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Albafuran A necessitates a cautious

approach to its disposal, grounded in established best practices for chemical waste

management. The following guidelines are based on the known chemical properties of

Albafuran A and general laboratory safety protocols.

Researchers and laboratory personnel must adhere to their institution's and local regulations

for hazardous waste disposal. The following procedures are intended as a guide and should be

adapted to comply with all applicable legal requirements.

Recommended Disposal Protocol for Albafuran A
For small quantities of Albafuran A typically used in research, the primary recommended

disposal method is to treat it as a hazardous chemical waste.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Treat all solid Albafuran A waste and any materials contaminated with it (e.g., gloves,

weighing paper, pipette tips) as solid chemical waste.

Solutions containing Albafuran A should be collected as liquid chemical waste. Segregate

halogenated and non-halogenated solvent waste streams as per your institution's

guidelines.
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Packaging and Labeling:

Solid Waste: Collect in a clearly labeled, sealable, and chemically compatible container.

The label should include "Hazardous Waste," "Albafuran A, Solid," the approximate

amount, and the date.

Liquid Waste: Use a designated, leak-proof, and chemically resistant container. The label

must clearly state "Hazardous Waste," the full chemical names of the solvents and

"Albafuran A," the estimated concentrations, and the date.

Storage:

Store waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Disposal Request:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Provide them with all

available information on the chemical's properties.

Chemical and Physical Properties of Albafuran A
A comprehensive understanding of a compound's properties is crucial for its safe handling and

disposal.
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Property Value Reference

Molecular Formula C₂₄H₂₆O₄ [1]

Molecular Weight 378.5 g/mol [1]

Physical State Solid [1]

Melting Point 150 - 150.5 °C [1]

Chemical Class 1-Benzofuran, Polyphenol [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Experimental Protocols Referenced
No experimental protocols for the disposal of Albafuran A were found in the search results.

The recommended procedures are based on general chemical waste disposal guidelines.[3][4]

[5][6][7]

Logical Workflow for Albafuran A Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Albafuran A waste.
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Caption: Disposal workflow for Albafuran A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-((2E)-3,7-Dimethyl-2,6-octadien-1-yl)-5-(6-hydroxy-2-benzofuranyl)-1,3-benzenediol |
C24H26O4 | CID 5281297 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Mulberroside F CAS#: 193483-95-3 [amp.chemicalbook.com]

3. rtong.people.ust.hk [rtong.people.ust.hk]

4. biohope.com.cn [biohope.com.cn]

5. fishersci.com [fishersci.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. ehs.wisc.edu [ehs.wisc.edu]

To cite this document: BenchChem. [Prudent Disposal of Albafuran A in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234894#albafuran-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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